Cas no 1248935-11-6 (3,5-Dimethyl-1-(pentan-3-yl)-1h-pyrazol-4-amine)

• Product Name: 3,5-Dimethyl-1-(pentan-3-yl)-1h-pyrazol-4-amine
• CAS No: 1248935-11-6
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5706821
• PubChem ID: 61272477
• Update Time: 2025-06-11

3,5-Dimethyl-1-(pentan-3-yl)-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS010524357
• EN300-1105839
• CS-0307129
• 1248935-11-6
• 3,5-DIMETHYL-1-(PENTAN-3-YL)-1H-PYRAZOL-4-AMINE
• 1H-Pyrazol-4-amine, 1-(1-ethylpropyl)-3,5-dimethyl-
• 3,5-Dimethyl-1-(pentan-3-yl)-1h-pyrazol-4-amine

• Inchi： 1S/C10H19N3/c1-5-9(6-2)13-8(4)10(11)7(3)12-13/h9H,5-6,11H2,1-4H3
• InChI Key： NXOJKXFZRWOYEP-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C(C)=N1)N)C(CC)CC

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,5-Dimethyl-1-(pentan-3-yl)-1h-pyrazol-4-amine

Introduction to 3,5-Dimethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine (CAS No. 1248935-11-6)

3,5-Dimethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine, also known by its CAS number 1248935-11-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

The chemical structure of 3,5-Dimethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine is characterized by a pyrazole ring substituted with two methyl groups at the 3 and 5 positions and a pentan-3-yl group at the 1 position. The amine group at the 4 position of the pyrazole ring adds to its reactivity and potential for forming hydrogen bonds. The molecular formula of this compound is C₁₂H₂₀N₄, with a molecular weight of approximately 220.30 g/mol. It is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 3,5-Dimethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine can be achieved through various routes, but one of the most common methods involves the reaction of 3,5-dimethylpyrazole with pentanoyl chloride in the presence of a base such as triethylamine. The resulting 3,5-dimethylpyrazole derivative is then treated with an amine to form the final product. Another approach involves the cyclocondensation of hydrazine with a suitable acyl chloride or ester followed by alkylation with a pentanoyl halide. These synthetic methods have been optimized to yield high purity and yield, making them suitable for large-scale production.

Biological Activities

3,5-Dimethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine has been studied for its potential therapeutic applications due to its unique chemical structure and biological properties. One of the key areas of research has been its anti-inflammatory activity. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3,5-Dimethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine has also demonstrated analgesic effects. Research conducted on animal models has shown that this compound can effectively reduce pain responses without causing significant side effects. This suggests that it could be developed into a new class of pain management drugs with improved safety profiles compared to existing options.

Clinical Trials and Recent Research Developments

The potential therapeutic applications of 3,5-Dimethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. A phase I clinical trial conducted by researchers at a leading pharmaceutical company demonstrated that the compound was well-tolerated at various doses and showed promising pharmacokinetic properties. The trial also provided valuable insights into the optimal dosing regimens for further clinical studies.

In recent years, there has been increasing interest in exploring the use of pyrazole derivatives in combination therapy approaches. For instance, studies have shown that combining 3,5-Dimethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine with existing anti-inflammatory drugs can enhance their therapeutic effects while reducing side effects. This synergistic approach has the potential to revolutionize the treatment of chronic inflammatory conditions.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3,5-Dimethyl-1-(pentan-3-y l)-1H-pyrazol -4 -amine strong > highlights its promising potential as a therapeutic agent for various inflammatory and pain-related conditions . While more extensive clinical trials are needed to fully establish its safety and efficacy , the preliminary results are encouraging . Future studies should focus on optimizing dosing regimens , exploring combination therapies , and investigating long-term safety profiles . Additionally , further investigations into the molecular mechanisms underlying its biological activities could provide valuable insights for drug development . Overall , < strong > 3 , 5 - Dimethyl - 1 -( pentan - 3 - yl ) - 1 H - pyrazol - 4 - amine strong > represents an exciting area of research with significant implications for improving patient outcomes in multiple therapeutic areas . p >